3-Dimethylthiocarbamoylpyridine

• CAS No.: 54794-32-0
• Molecular Formula: C8H10N2S
• Molecular Weight: 166.25 g/mol
• IUPAC Name: N,N-dimethylpyridine-3-carbothioamide
• InChI: InChI=1S/C8H10N2S/c1-10(2)8(11)7-4-3-5-9-6-7/h3-6H,1-2H3
• InChI Key: GBRSFAJLOIVQLY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=S)C1=CN=CC=C1

Description

3-Dimethylthiocarbamoylpyridine is a useful research compound. Its molecular formula is C8H10N2S and its molecular weight is 166.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution in DMF (50 mL) of 3-hydroxypyridine (4.76 g, 50 mmol) was added 1,1-diazabicyclo[2.2.2]octane (6.80 g, 150 mmol) and dimethylthiocarbamoyl chloride (18.5 g, 150 mmol) and the reaction mixture was stirred for 0.5 hours at ambient temperature and 18 hours at 55° C. The reaction mixture was cooled to ambient temperature and poured into ether. The ethereal solution was washed with aqueous 2N sodium hydroxide (2×), water (2×) and brine, dried, filtered and concentrated in vacuo. Chromatography on silica gel (1:1 ethyl acetate-hexane) gave 3-dimethylthiocarbamoylpyridine (5.46 g).